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For Researchers, Scientists, and Drug Development Professionals

The quest for efficient and robust catalysts is a cornerstone of chemical synthesis and energy

applications. Among the emerging class of advanced materials, Ti3AlC2, a representative

member of the MAX phases, and its two-dimensional derivatives, MXenes (e.g., Ti3C2Tx),

have garnered significant attention for their unique combination of ceramic and metallic

properties. This guide provides an objective comparison of the catalytic activity of Ti3AlC2-

based materials against other alternatives in key chemical transformations, supported by

experimental data.

Oxidative Dehydrogenation (ODH) of n-Butane
The conversion of light alkanes to valuable olefins is a critical industrial process. Ti3AlC2 has

demonstrated remarkable performance as a catalyst for the oxidative dehydrogenation of n-

butane to butenes and butadiene.
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Catalyst
Reaction
Temperat
ure (°C)

n-Butane
Conversi
on (%)

Butenes
Selectivit
y (%)

Butadien
e
Selectivit
y (%)

Total C4
Olefins
Yield (%)

Referenc
e

Ti3AlC2 550 24 ~35 ~25 ~14.4 [1][2]

Ti3SiC2 550 ~10 Low Low 1-2 [1][2]

V/MgO-

γAl2O3
500 24-27

82-86 (C4-

olefins)
- 19.7-23.2 [3][4][5]

Note: The data for V/MgO-γAl2O3 represents C4-olefin selectivity as a whole.

Experimental Protocols
Catalyst Synthesis and Activation: The Ti3AlC2 MAX phase is typically synthesized via a

ceramic route. For catalytic testing, it is often used in its as-synthesized powder form. Prior to

the reaction, the catalyst is placed in a fixed-bed reactor and may be pre-treated in an inert gas

flow at a high temperature to ensure a clean and active surface.

Catalytic Reaction: The oxidative dehydrogenation of n-butane is carried out in a continuous-

flow fixed-bed reactor at atmospheric pressure. A specific weight of the Ti3AlC2 catalyst is

loaded into the reactor. A feed gas mixture of n-butane, oxygen, and an inert gas (e.g., nitrogen

or argon) with a defined ratio is introduced into the reactor at a controlled flow rate. The

reaction is conducted at a constant temperature, typically in the range of 450-600°C. The

effluent gas from the reactor is analyzed using a gas chromatograph (GC) to determine the

conversion of n-butane and the selectivity to various products, including butenes, butadiene,

CO, and CO2.[1][2]

Catalytic Pathway
The catalytic activity of Ti3AlC2 in ODH is attributed to a thin, non-stoichiometric mixed surface

layer of aluminum and titanium oxides with oxygen vacancies.[6] The reaction is believed to

follow a Mars-van Krevelen-type mechanism where the lattice oxygen from this surface oxide

layer participates in the reaction.
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Caption: Experimental workflow for the oxidative dehydrogenation of n-butane using a Ti3AlC2
catalyst.

Photocatalytic Hydrogen Generation from Sodium
Borohydride (NaBH4) Hydrolysis
Ti3AlC2 and its derived MXenes show promise as catalysts for hydrogen production from

chemical hydrides like sodium borohydride, particularly with photo-assistance.
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Catalyst
Hydrogen
Source

Hydrogen
Generation
Rate (HGR)

Reaction
Conditions

Reference

Ti3AlC2

MAX/MXene
NaBH4

200–300

mL·min⁻¹·g⁻¹

Ambient

temperature, with

UV light

[7]

Pd@cryo-MXene CH3NH2-BH3 159.4 min⁻¹ 318 K [8]

C-TiO2/g-C3N4

(from Ti3C2Tx)

Water

(photocatalytic

splitting)

1409

μmol·h⁻¹·g⁻¹
- [8]

ZrO2 NaBH4
344 mL min-1 g-

1
Visible light [9]

Al2O3 NaBH4
370 mL min-1 g-

1
Visible light [9]

Experimental Protocols
Catalyst Preparation: Ti3AlC2 MAX phase is used, and in some cases, it is exfoliated to form

Ti3C2Tx MXene multilayers. The catalyst is dispersed in a solution containing sodium

borohydride (NaBH4).

Photocatalytic Reaction: The hydrolysis of NaBH4 is conducted in a sealed flask connected to

a gas collection system (e.g., a burette) to measure the volume of hydrogen gas evolved.[10]

[11][12] A specific amount of the Ti3AlC2-based catalyst is added to an aqueous solution of

NaBH4, often with NaOH to stabilize the NaBH4. The reaction vessel is placed in a

thermostatic water bath to maintain a constant temperature. For photo-assisted hydrolysis, the

flask is irradiated with a light source, such as a UV lamp. The volume of hydrogen generated is

recorded over time to calculate the hydrogen generation rate (HGR). The reusability of the

catalyst is tested by separating the catalyst after each cycle and introducing a fresh NaBH4

solution.[13]
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Caption: Schematic of the experimental setup for photocatalytic hydrogen generation from

NaBH4 hydrolysis.

Photocatalytic CO2 Reduction
Derivatives of Ti3AlC2, particularly Ti3C2Tx MXene, have been utilized to create

heterostructures for the photocatalytic reduction of CO2 into valuable fuels like methane (CH4)

and carbon monoxide (CO).
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Catalyst Reductant Product

Production
Rate
(μmol·g⁻¹·h
⁻¹)

Selectivity Reference

(001)TiO2/Ti3

C2Tx
H2O CH4 10.28

92.84% to

CH4
-

(001)TiO2/Ti3

C2Tx
H2O CO 3.17 - -

P25 TiO2 H2O CO 10.95
No CH4

detected
-

Ti3C2Xy (3.0

wt%)-ZrO2
H2 CO 4.6 Major product [14]

ZrO2 H2 CO 0.70 - [14]

Ti3C2Xy (5.0

wt%)-ZrO2
H2O (gas) CH4 3.9 Major product [14]

Experimental Protocols
Catalyst Synthesis: The (001)TiO2/Ti3C2Tx composite is typically prepared by a facile

hydrothermal method using Ti3AlC2 as the precursor and HF as both an etchant and a

morphology-controlling agent.

Photocatalytic Reaction: The photocatalytic CO2 reduction is generally performed in a

continuous-flow reactor or a sealed gas-phase reactor.[15][16][17][18] The catalyst is coated on

a substrate or used as a powder. A mixture of CO2 and a reductant (e.g., water vapor) is

introduced into the reactor. The reactor is then irradiated with a light source, such as a xenon

lamp, often with a filter to control the wavelength. The temperature of the reactor is maintained

at a specific value. The product gases (e.g., CH4, CO, H2) are analyzed online using a gas

chromatograph (GC) equipped with a thermal conductivity detector (TCD) and a flame

ionization detector (FID). Isotope labeling experiments using ¹³CO2 are often conducted to

confirm that the products originate from CO2 reduction.[19]
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In the TiO2/Ti3C2Tx heterostructure, the Ti3C2Tx MXene acts as a co-catalyst. Upon light

irradiation, electron-hole pairs are generated in the TiO2. The high conductivity of Ti3C2Tx

facilitates the transfer of photogenerated electrons from the TiO2 conduction band to the

MXene, effectively suppressing charge recombination. These electrons on the MXene surface

then participate in the reduction of adsorbed CO2 molecules.[20][21][22][23][24][25][26]
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Caption: Charge transfer mechanism in a TiO2/Ti3C2Tx photocatalyst for CO2 reduction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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